![molecular formula C19H12ClN3O3 B7562207 (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate](/img/structure/B7562207.png)
(2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate is a chemical compound with potential therapeutic applications. It is a member of the phthalazine family of compounds and has been the subject of scientific research due to its unique chemical properties and potential biological activities.
Mechanism of Action
The mechanism of action of (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate is not fully understood. However, it has been suggested that the compound may exert its biological activities through the inhibition of specific enzymes or signaling pathways. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation.
Biochemical and Physiological Effects:
Studies have shown that (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate exhibits a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells and induce apoptosis, or programmed cell death. The compound has also been shown to reduce inflammation and oxidative stress in animal models of disease. Additionally, it has been investigated for its potential use as a fluorescent probe for the detection of biological molecules.
Advantages and Limitations for Lab Experiments
The advantages of using (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate in lab experiments include its potential therapeutic applications and its unique chemical properties. However, the limitations include the need for further research to fully understand its mechanism of action and potential side effects.
Future Directions
For research on (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate include investigating its potential use as a therapeutic agent for the treatment of cancer, inflammation, and viral infections. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. The compound may also be investigated for its potential use as a fluorescent probe for the detection of biological molecules.
Synthesis Methods
The synthesis of (2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate involves the reaction of 2-chloro-3-formylquinoline with 4-hydroxyphthalic acid in the presence of a catalyst such as triethylamine. The resulting product is then treated with methyl chloroformate to yield the final compound. The synthesis method has been optimized to yield high purity and high yield of the product.
Scientific Research Applications
(2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate has been the subject of scientific research due to its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-viral activities. The compound has also been investigated for its potential use as a fluorescent probe for imaging and detection of biological molecules.
properties
IUPAC Name |
(2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H12ClN3O3/c20-17-12(9-11-5-1-4-8-15(11)21-17)10-26-19(25)16-13-6-2-3-7-14(13)18(24)23-22-16/h1-9H,10H2,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DESMGZMIKLFALM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=C(C(=N2)Cl)COC(=O)C3=NNC(=O)C4=CC=CC=C43 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H12ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
365.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(2-chloroquinolin-3-yl)methyl 4-oxo-3H-phthalazine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.